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Compound of Interest

Compound Name: 7-Bromobenzofuran

Cat. No.: B040398 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 7-
Bromobenzofuran (CAS No. 104155-12-6). Designed for researchers, scientists, and drug

development professionals, this document moves beyond a simple checklist to offer a

procedural framework grounded in scientific causality and regulatory compliance. Adherence to

these protocols is critical for ensuring laboratory safety, protecting environmental integrity, and

meeting hazardous waste regulations.

Hazard Profile and Essential Risk Assessment
7-Bromobenzofuran is a halogenated organic compound that presents significant health risks.

[1] A thorough understanding of its hazard profile is the foundational step for safe handling and

disposal. The compound is classified as acutely toxic if swallowed and causes significant

irritation to the skin, eyes, and respiratory system.[2][3][4]

Causality of Hazard: The toxicity and irritant nature of 7-Bromobenzofuran necessitate

stringent containment and the use of appropriate Personal Protective Equipment (PPE) to

prevent accidental exposure. Its classification as a brominated organic dictates its ultimate

disposal pathway, as land disposal of such compounds is typically prohibited due to their

persistence and potential to contaminate soil and groundwater.[5][6]

Table 1: Hazard Profile of 7-Bromobenzofuran | Identifier | Information | | :--- | :--- | | CAS

Number | 104155-12-6 | | Chemical Formula | C₈H₅BrO | | GHS Pictogram |
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| | Signal Word | Danger | | Hazard Statements | H301: Toxic if swallowed. H315: Causes skin
irritation.[2][4] H319: Causes serious eye irritation.[2][4] H335: May cause respiratory irritation.
[2][4] |

Immediate Safety & Personal Protective Equipment
(PPE)
Before handling 7-Bromobenzofuran waste, establishing a robust safety perimeter is

paramount. This begins with engineering controls and culminates in the correct selection and

use of PPE. All handling of this compound, including waste consolidation, must be performed

within a certified chemical fume hood to mitigate inhalation risks.[4][7] An eyewash station and

safety shower must be readily accessible.[8][9]

The Rationale for PPE Selection: The choice of PPE is not arbitrary; it is directly correlated with

the chemical's hazard profile. The goal is to create an impermeable barrier between the

researcher and the hazardous material.

Table 2: Required Personal Protective Equipment (PPE)

Protection Type Specification Justification & Causality

Eye Protection

Tightly fitting chemical
safety goggles and a face
shield.[3][7][9]

Protects against splashes
and airborne dust particles
which can cause serious
eye irritation.[2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[7][9]

[10]

Prevents skin contact, which

can cause irritation and

potential absorption.[2][4]

Always check manufacturer

data for breakthrough times.

Body Protection

Flame-retardant lab coat, long

pants, and closed-toe shoes.

[3][11]

Minimizes exposed skin to

prevent accidental contact

during handling or in the event

of a spill.
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| Respiratory Protection| NIOSH/MSHA-approved respirator (if not in a fume hood or if dust is

generated).[7][8] | Protects the respiratory tract from irritation due to inhalation of dust or

aerosols.[2][3] |

Waste Segregation & Containment Protocol
Proper segregation is the most critical step in the hazardous waste management lifecycle.

Incorrectly mixed waste streams can lead to dangerous chemical reactions and complicate the

disposal process, often resulting in significant cost increases and regulatory violations.

The Segregation Imperative: 7-Bromobenzofuran is a halogenated organic compound.[1] As

such, it must NEVER be mixed with non-halogenated organic waste. Halogenated wastes

require high-temperature incineration with specialized off-gas scrubbing systems to neutralize

the acidic gases (e.g., hydrogen bromide) produced during combustion.[1][12] Mixing streams

contaminates the entire volume, forcing the less hazardous, non-halogenated waste to be

treated by the more expensive and energy-intensive method.

Step-by-Step Containment Procedure:

Designate a Waste Container: Select a clean, dry, and chemically compatible container with

a secure, tight-fitting screw cap. The container must be in good condition and free of leaks.

[13]

Collect Waste:

Solid Waste: Collect pure 7-Bromobenzofuran, contaminated labware (e.g., weigh boats,

pipette tips), and contaminated PPE (e.g., gloves) in this designated container.

Liquid Waste: Solutions containing 7-Bromobenzofuran should be collected in a

separate, compatible liquid waste container, also designated for halogenated waste.

Label the Container: Before the first drop of waste is added, the container must be clearly

labeled.[13] The label must include:

The words "HAZARDOUS WASTE".[14]
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The full chemical name: "7-Bromobenzofuran". Do not use abbreviations or chemical

formulas.[13]

An accurate list of all components and their approximate percentages if it is a mixed waste

stream.

Maintain Closure: Keep the waste container securely closed at all times, except when

actively adding waste.[13][14]

Avoid Incompatibles: Do not add strong oxidizing agents, strong bases, amines, acids, or

bleach to the container.[8][13]

Disposal Workflow and Decision Making
The disposal process follows a clear, logical path from the point of generation to final removal

by trained professionals. This workflow ensures that the waste is handled safely and in

compliance with institutional and federal regulations.

Caption: Decision workflow for handling 7-Bromobenzofuran waste.

Step-by-Step Disposal Protocol:

Characterize and Segregate: Immediately upon generation, identify the waste as

halogenated organic waste. Place it in the pre-labeled, designated container as described in

Section 3.

Store Safely: Store the sealed container in a designated Satellite Accumulation Area (SAA).

This area should be secure, well-ventilated, and away from incompatible materials.

Request Pickup: Once the container is full, or if the research project is complete, contact

your institution's Environmental Health and Safety (EHS) department or equivalent to

schedule a hazardous waste pickup.[15] Do not attempt to dispose of the material through

other means.

Documentation: Maintain accurate records of the waste generated, including the chemical

name and quantity, as required by your institution.
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Emergency Procedures: Spill and Exposure
Management
Accidents can happen, and preparedness is key to mitigating their impact.

Solid Spill Cleanup:

Alert & Evacuate: Alert personnel in the immediate area and, if necessary, evacuate.[7][9]

Don PPE: Wear all PPE as detailed in Table 2 before attempting cleanup.

Contain: Prevent the spill from spreading or entering drains.[7]

Clean Up: For small spills, gently sweep or scoop the solid material into a designated

hazardous waste container.[7] Avoid any actions that generate dust.[7] Use a vacuum

cleaner only if it is specifically designed for hazardous dust and is explosion-proof.[7]

Decontaminate: Wipe the spill area with an appropriate solvent and paper towels. Dispose of

all cleanup materials as hazardous waste.

Report: Report the incident to your laboratory supervisor and EHS office. For large spills,

evacuate immediately and call emergency services.[13]

First Aid for Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids.[10] Seek immediate

medical attention.[3][8]

Skin Contact: Remove contaminated clothing and immediately wash the affected skin with

soap and plenty of water for at least 15 minutes.[8][16] Seek medical attention if irritation

persists.[8]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration.[16] Seek immediate medical attention.

[10]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

[10] Seek immediate medical attention.[7]

Regulatory Context and Final Disposition
The disposal of 7-Bromobenzofuran is governed by stringent regulations, primarily under the

Resource Conservation and Recovery Act (RCRA) administered by the U.S. Environmental

Protection Agency (EPA).[6] As a halogenated organic compound, it is subject to land disposal

restrictions, making incineration the required method of treatment.[5] Final disposal must be

conducted by a licensed hazardous waste management company, coordinated through your

institution's EHS office.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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